Ethyl 2-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)acetate

• IUPAC Name: ethyl 2-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)acetate
• InChI: InChI=1S/C15H19N5O4/c1-6-24-10(21)7-19-8(2)9(3)20-11-12(16-14(19)20)17(4)15(23)18(5)13(11)22/h6-7H2,1-5H3
• InChI Key: LYXXETZEOTXSHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)C)C)C
• Molecular Formula: C15H19N5O4
• Molecular Weight: 333.34 g/mol

Description

Ethyl 2-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)acetate, also known as ETPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETPI is a purine derivative that has been synthesized through a series of chemical reactions, and its unique chemical structure has made it a promising candidate for research in the fields of medicine, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Biological Activity

The study on the synthesis of new 1,3,4-oxadiazole compounds derived from 1H-imidazole shows the process of creating novel compounds with potential biological activity. These compounds were evaluated against common bacteria, suggesting their potential application in developing antibacterial agents (Khalid A. Al-badrany, A. Mohammed, Yuosra K. Alasadi, 2019).

Catalytic Applications

Research involving ionic liquids like 1-ethyl-3-methylimidazole acetate ([EMIM]OAc) under ultrasonic irradiation for the synthesis of trisubstituted imidazoles highlights the efficiency of these catalysts. This approach offers advantages such as avoiding harmful catalysts and high yields at room temperature, indicating the chemical's utility in facilitating environmentally friendly chemical reactions (Hongjun Zang et al., 2010).

Antimicrobial Activities

Compounds synthesized from processes involving ethyl esters and imidazole derivatives have been screened for antimicrobial activities. These studies demonstrate the potential of such compounds in creating effective antimicrobial agents, which could be crucial for pharmaceutical applications (Pratibha Sharma et al., 2004).

Chemical Synthesis and Drug Development

Alternative synthesis routes for drugs, avoiding hazardous reagents like methyl isocyanate, have been explored using ethyl (8-carbamoyl-3,4-dihydro-4-oxoimidazo[5,1,-d]-1,2,3,5-tetrazin-3-yl)acetate. Such studies contribute to safer drug manufacturing processes, highlighting the importance of novel synthesis pathways in drug development (Yongfeng Wang, M. Stevens, W. Thomson, 1994).

Material Science and Chemistry

Investigations into the synthesis, structure, and properties of compounds like bis(2-(1-ethyl-1H-imidazol-4-yl)acetate) copper(II) demonstrate the compound's potential applications in material science. This includes the development of new materials with unique chemical and physical properties, which could have implications in various industrial applications (A. Banerjee et al., 2013).